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Compound of Interest

6-Benzyloxypyridine-3-boronic
Compound Name: d
aci

Cat. No.: B1341736

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical guide on the safe handling, storage, and
disposal of 6-Benzyloxypyridine-3-boronic acid (CAS No: 929250-35-1). Adherence to these
guidelines is crucial to ensure personnel safety and maintain the integrity of the chemical.

Hazard Identification and Classification

6-Benzyloxypyridine-3-boronic acid is classified as a hazardous substance. The primary
risks associated with this compound are irritation to the skin, eyes, and respiratory system.

GHS Classification:
o Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2][3][4]
o Eye Irritation (Category 2/2A): H319 - Causes serious eye irritation.[1][2][3][4]

e Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -
May cause respiratory irritation.[2][3][4]

Label Elements:

e Pictogram: GHSO07 (Exclamation Mark)[1][3][4]
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« Signal Word:Warning[1][2][4]

While acute toxicity data is largely unavailable, the irritant nature of the compound necessitates
careful handling to avoid direct contact and inhalation.[2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 6-Benzyloxypyridine-3-boronic
acid is presented below.

Property Value Reference(s)
CAS Number 929250-35-1 [1][41[5][6]
Molecular Formula C12H12BNO3 [6]
Molecular Weight 229.04 g/mol [6]
Appearance White to almost white powder 5171

or crystal
Physical State Solid (at 20°C) [5]
Melting Point 110 °C [5]
Purity Typically >95% [21[4]

Experimental Protocols: Safe Handling and Storage

Strict protocols must be followed when handling and storing 6-Benzyloxypyridine-3-boronic
acid to minimize risk.

Engineering Controls and Personal Protective
Equipment (PPE)

e Ventilation: Handle the compound in a well-ventilated area.[2] The use of a local exhaust
ventilation system or a chemical fume hood is strongly recommended to prevent the
dispersion of dust.[1]
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Eye Protection: Wear chemical safety goggles or a face shield that complies with approved
standards.[1][2]

Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber).[1][2]

Skin and Body Protection: Wear a laboratory coat or other protective clothing to prevent skin
contact.[2]

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-
approved particulate respirator. Avoid breathing dust.[2]

Safe Handling Procedures

Read and understand the Safety Data Sheet (SDS) before use.

Ensure all engineering controls are operational and appropriate PPE is worn before
handling.

Avoid all direct contact with the substance. Do not touch skin, eyes, or clothing.[1][2]

Minimize dust generation during handling. Use dry clean-up procedures such as sweeping or
vacuuming if spillage occurs.[8]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][8]

Storage Conditions

Container: Keep the container tightly closed and store in the original packaging.[2][8]

Environment: Store in a cool, dry, and well-ventilated area away from incompatible materials.
[2][8] Some suppliers recommend storage in a cool, dark place at temperatures below 15°C,
while others specify room temperature.

Security: For larger quantities, consider storing in a locked cabinet or a bunded area to
prevent unauthorized access and environmental release.[2][8]
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e Incompatibilities: Avoid contact with strong oxidizing agents.[3]
Reactivity and Stability
o Chemical Stability: The compound is stable under recommended storage conditions.[3]

» Reactivity: Boronic acids are versatile intermediates in organic synthesis, notably in Suzuki-
Miyaura cross-coupling reactions.[9] While generally stable, they can be reactive under
specific chemical conditions.

o Hazardous Reactions: No hazardous reactions are expected under normal storage and
handling.[3]

e Incompatible Materials: Strong oxidizing agents.[3]

Hazardous Decomposition Products: In the event of a fire, may emit corrosive fumes.[8]

First Aid and Emergency Procedures

Immediate action is required in case of exposure.
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Exposure Route First Aid Protocol Reference(s)

Move the person to fresh air.
) Keep them comfortable for
Inhalation , _ [1][2]
breathing. If feeling unwell,

seek medical attention.

Immediately take off all
contaminated clothing. Wash
. the affected area with plenty of
Skin Contact o [1]12]
soap and water. If skin irritation
occurs, get medical advice.

Wash clothing before reuse.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ] o [1112]
easy to do. Continue rinsing. If
eye irritation persists, seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [1112]

unconscious person. Seek

immediate medical attention.

Fire-Fighting Measures:
e The substance is non-combustible.[8]
e Use extinguishing media appropriate for the surrounding fire.

» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear
to prevent contact with potentially corrosive fumes.[8]

Waste Disposal
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Disposal of 6-Benzyloxypyridine-3-boronic acid and its containers must be carried out in
accordance with local, state, and federal regulations. Entrust disposal to a licensed waste
disposal company.[1] Do not allow the product to enter drains or waterways.[1][2]

Diagrams
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Caption: Workflow for the safe handling of 6-Benzyloxypyridine-3-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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